Cas no 1803856-85-0 (3-Amino-4-iodophenylpropanal)

• Product Name: 3-Amino-4-iodophenylpropanal
• CAS No: 1803856-85-0
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 4961808
• Update Time: 2025-06-11

3-Amino-4-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-iodophenylpropanal

• Inchi： 1S/C9H10INO/c1-6(5-12)7-2-3-8(10)9(11)4-7/h2-6H,11H2,1H3
• InChI Key： QCKASUOTRXPLGC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1N)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 3-Amino-4-iodophenylpropanal

Introduction to 3-Amino-4-iodophenylpropanal (CAS No. 1803856-85-0)

3-Amino-4-iodophenylpropanal, identified by the chemical compound code CAS No. 1803856-85-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring both an amino group and an aldehyde functionality attached to a phenyl ring with an iodine substituent, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the iodine atom, in particular, enhances its utility as a versatile building block in cross-coupling reactions, which are pivotal in modern drug discovery and development.

The 3-amino-4-iodophenylpropanal molecule exhibits a high degree of reactivity due to its dual functional groups, allowing for diverse chemical modifications. The aldehyde group can participate in condensation reactions to form Schiff bases or undergo nucleophilic addition, while the amino group can engage in hydrogen bonding interactions or be further derivatized. The iodine atom at the para position relative to the amino group facilitates palladium-catalyzed coupling reactions such as Suzuki, Heck, and Sonogashira couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both amino and aldehyde moieties. These functionalities are frequently incorporated into drug candidates targeting various diseases, including cancer, inflammation, and neurological disorders. The 3-amino-4-iodophenylpropanal structure serves as a promising scaffold for designing novel therapeutic agents due to its ability to modulate biological pathways through multiple mechanisms.

One of the most compelling applications of 3-amino-4-iodophenylpropanal is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the aldehyde and iodine-containing phenyl ring, researchers can generate small-molecule inhibitors that selectively bind to target kinases. For instance, derivatives of 3-amino-4-iodophenylpropanal have been explored as inhibitors of tyrosine kinases, which are overactive in many types of cancer. These inhibitors typically exhibit high potency and selectivity when designed judiciously around this core structure.

Another area where 3-amino-4-iodophenylpropanal has shown promise is in the development of antimicrobial agents. The combination of an amino group and an aldehyde functionality allows for the formation of heterocyclic compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have demonstrated that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, highlighting its potential as a lead compound for novel antibiotics.

The role of 3-amino-4-iodophenylpropanal in material science is also noteworthy. Its ability to undergo cross-coupling reactions makes it useful for constructing organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These materials are increasingly important for developing next-generation display technologies and renewable energy solutions. The iodine substituent enhances the compound's ability to participate in metal-catalyzed transformations, facilitating the creation of conjugated polymers with desirable optoelectronic properties.

From a synthetic chemistry perspective, 3-amino-4-iodophenylpropanal serves as a versatile intermediate for constructing more complex molecules through iterative functionalization. The aldehyde group can be reduced to an alcohol or further oxidized to a carboxylic acid, while the amino group can be acylated or alkylated to introduce additional substituents. The iodine atom provides a handle for cross-coupling reactions with boronic acids, halides, or alkynes, allowing chemists to access a wide range of molecular diversity.

The industrial production of 3-amino-4-iodophenylpropanal typically involves multi-step synthetic routes starting from commercially available aromatic precursors. Key steps often include halogenation at the desired position on the phenyl ring followed by selective functionalization at other positions. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing waste and improving yields.

In conclusion,3-Amino-4-iodophenylpropanal (CAS No. 1803856-85-0) is a multifunctional compound with broad applications across pharmaceuticals,biochemistryandmaterialsscience Its unique structural features make it an invaluable tool for drug discoveryandthe constructionof advancedmaterials The continued explorationof its pharmacologicalpotentialand synthetic utility promisesto yieldnoveltherapeuticsandtechnologicaladvancesintheyearsahead